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Compound of Interest

Compound Name: Hexadecanoic--d5 Acid

CAS No.: 1219802-61-5

Cat. No.: B1141562

Get Quote

Executive Summary
Hexadecanoic-d5 acid (Palmitic acid-d5) is a stable isotope-labeled fatty acid primarily utilized

as an internal standard in quantitative lipidomics and metabolic flux analysis. Unlike generic

reagents, the handling of deuterated standards requires a dual-focus safety protocol: protecting

the operator from chemical irritation and protecting the compound from isotopic dilution or

contamination.

This guide translates standard Safety Data Sheet (SDS) parameters into actionable laboratory

workflows, ensuring both personnel safety and data integrity in high-sensitivity Mass

Spectrometry (MS) applications.

Part 1: Critical Chemical Identity & Physicochemical
Properties
Understanding the isotopic nature of this compound is the first step in safe handling. The

deuterium labeling (C-D bonds) increases the molecular weight and stability against enzymatic
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degradation but does not significantly alter chemical reactivity compared to the unlabeled

congener.

Substance Identification
Parameter Technical Specification

Chemical Name Hexadecanoic-15,15,16,16,16-d5 acid

Synonyms Palmitic acid-d5; C16:0-d5

CAS Number 285979-77-3 (Specific for d5 isotopomer)

Molecular Formula C₁₆H₂₇D₅O₂

Molecular Weight 261.46 g/mol (approx. +5 Da shift vs. unlabeled)

Physical State White crystalline solid / Powder

Solubility
Soluble in Ethanol, DMSO, DMF, Chloroform.

Insoluble in water.

Isotopic Stability Note
The deuterium atoms in this specific isotopomer are typically located on the terminal methyl

group (C15/C16 positions). These Carbon-Deuterium (C-D) bonds are non-exchangeable in

aqueous solution. However, the acidic proton on the carboxyl group (-COOH) will exchange

rapidly with protic solvents (like D₂O or H₂O), but this does not affect the mass shift of the alkyl

chain used for quantification.

Part 2: Hazard Identification & Risk Assessment[1]
[2][3][4][5][6]
While Hexadecanoic-d5 acid is not classified as acutely toxic (e.g., Category 1), it presents

specific hazards that are exacerbated by the fine particulate nature of the dry powder.

GHS Classification (29 CFR 1910.1200)[2]
Skin Irritation: Category 2 (H315)[1][2]

Eye Irritation: Category 2A (H319)[1][2][3]
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation - H335)

[2]

Expert Interpretation of Hazards[6]
The "Keratin" Risk: While the SDS mandates gloves for safety, in lipidomics, the primary

reason for strict gloving (Nitrile, powder-free) is to prevent keratin and skin lipid

contamination of the sample. Human skin is rich in palmitic acid; touching the rim of a vial

containing the d5-standard can introduce unlabeled palmitic acid, destroying the quantitative

accuracy of the experiment.

Inhalation Risk: The powder is light and electrostatic. Inhalation can cause respiratory tract

irritation. Engineering Control: Always weigh the dry powder inside a fume hood or a static-

controlled weighing station.

Part 3: Operational Handling & Storage Protocols
The integrity of a deuterated standard is defined by its isotopic purity (typically ≥99%

deuterated forms). Improper storage can lead to oxidation (rare for saturated fats but possible)

or hydrolysis if esterified derivatives are used.

Storage Engineering
Temperature: Store at -20°C.

Atmosphere: Hygroscopic. Store under an inert gas overlay (Argon or Nitrogen) to prevent

moisture accumulation which can alter weighing accuracy.

Container: Use amber glass vials with Teflon-lined caps. Avoid plastic containers (e.g.,

polypropylene tubes) for long-term storage of stock solutions, as plasticizers (phthalates) can

leach into the solvent and interfere with MS signals.

Solubilization Workflow (The "Stock Solution" Protocol)
Solvent Choice: Do not attempt to dissolve directly in water.

Preferred: Ethanol (EtOH) or Methanol (MeOH) for MS applications.
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Alternative: Dimethyl sulfoxide (DMSO) or Dimethyl formamide (DMF) for bio-assays (up

to ~20 mg/ml).

Stock Preparation:

Equilibrate the vial to room temperature before opening (prevents condensation).

Dissolve to a high concentration (e.g., 1 mM or 1 mg/mL) in Ethanol.

Sonicate in a water bath at 35°C if dissolution is slow.

Aliquot into glass inserts and store at -80°C to minimize freeze-thaw cycles.

Part 4: Application Context – Internal
Standardization Logic
In lipidomics, Hexadecanoic-d5 acid serves as a surrogate to correct for extraction efficiency

and ionization suppression.

The Self-Validating Protocol
To ensure the standard is working:

Spike Before Extraction: Add the d5-standard to the biological sample before adding

extraction solvents (e.g., Bligh & Dyer method).

Co-Elution Check: In LC-MS, the d5-palmitic acid should co-elute (or elute slightly earlier due

to the deuterium isotope effect) with endogenous palmitic acid.

Mass Shift Verification: Monitor the [M-H]⁻ ion.

Endogenous Palmitic Acid (C16:0): m/z ~255.2

Palmitic Acid-d5: m/z ~260.2

Note: Ensure your mass resolution is sufficient to distinguish these from other lipid

species.
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Part 5: Visualizations
Workflow Diagram: From Storage to MS Injection
This diagram outlines the critical control points where safety and data integrity intersect.
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Caption: Critical workflow for handling Hexadecanoic-d5 acid, emphasizing moisture control

and contamination prevention.

Logic Diagram: Internal Standard Mechanism
This diagram illustrates why d5-labeling provides robust quantification despite matrix effects.
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Caption: The mechanism of stable isotope dilution: d5-standard corrects for extraction loss and

ionization suppression.

Part 6: Emergency & Disposal[1]
First Aid Measures

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present.[4][5] Consult a physician (irritant).

Skin Contact: Wash with soap and plenty of water. If skin irritation occurs, get medical

advice.

Inhalation: Move person to fresh air.[4][5] If breathing is difficult, give oxygen.

Disposal Considerations
Waste Stream: Do not dispose of in sink. This compound, while not highly toxic, is an organic

chemical.

Protocol: Dissolve in a combustible solvent (e.g., acetone or alcohol) and burn in a chemical

incinerator equipped with an afterburner and scrubber.

Cost Efficiency: Due to the high cost of deuterated isotopes, ensure stock solutions are fully

utilized or shared within the lab before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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